Cas no 667466-10-6 ( )

• Product name: &nbsp
• CAS No: 667466-10-6
• MF: C₁₅H₁₉N
• MW: 213.31800
• CID: 964563
• PubChem ID: 45095101

  Chemical and Physical Properties

Names and Identifiers

• Cyclopent[b]indole, 3-ethyl-1,2,3,4-tetrahydro-3,4-dimethyl- (9CI)
• Cyclopent[b]indole,3-ethyl-1,2,3,4-tetrahydro-3,4-dimethyl-(9ci)
• 667466-10-6
• Cyclopent[b]indole, 3-ethyl-1,2,3,4-tetrahydro-3,4-dimethyl-
• DB-286467
•  

• Inchi： InChI=1S/C15H19N/c1-4-15(2)10-9-12-11-7-5-6-8-13(11)16(3)14(12)15/h5-8H,4,9-10H2,1-3H3
• InChI Key： ZEHDZJOQKREMMF-UHFFFAOYSA-N
• SMILES： CCC1(CCC2=C1N(C3=CC=CC=C23)C)C

Computed Properties

• Exact Mass: 213.15200
• Monoisotopic Mass: 213.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.9Ų
• XLogP3: 3.9

Experimental Properties

• PSA: 4.93000
• LogP: 3.79220